2-((1-(3,4-dimethylphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)-N-methyl-N-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-((1-(3,4-dimethylphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)-N-methyl-N-phenylacetamide is a useful research compound. Its molecular formula is C23H23N5OS and its molecular weight is 417.53. The purity is usually 95%.
BenchChem offers high-quality 2-((1-(3,4-dimethylphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)-N-methyl-N-phenylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-(3,4-dimethylphenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)-N-methyl-N-phenylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Derivative Studies
Synthesis and Anticonvulsant Activity : A study by Tarikogullari et al. (2010) synthesized JV-phenylacetamide derivatives with heterocyclic rings, including pyrazole and 1, 2, 4-triazole, and evaluated their anticonvulsant activities. This research indicates the potential of related compounds in anticonvulsant drug development Tarikogullari et al., 2010.
Cycloaddition Synthesis of Novel Derivatives : Rahmouni et al. (2014) reported on the synthesis of novel isoxazolines and isoxazoles through cycloaddition, starting from pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives. This research contributes to the understanding of the synthesis pathways and potential applications of such compounds Rahmouni et al., 2014.
Antimicrobial and Anti-Inflammatory Applications : Several studies have synthesized and evaluated the antimicrobial and anti-inflammatory activities of various derivatives. For instance, Zaki et al. (2016) synthesized isoxazoline and pyrrolo[3,4-d]isoxazole-4,6-dione derivatives with good antimicrobial activity Zaki et al., 2016. Additionally, Bondock et al. (2008) and Abdel-Gawad et al. (2003) reported on the synthesis of pyrazolo[3,4-d]pyrimidine derivatives with notable antimicrobial properties Bondock et al., 2008; Abdel-Gawad et al., 2003.
Antitumor and Cytotoxicity Studies : El-Morsy et al. (2017) synthesized a series of pyrazolo[3,4-d]pyrimidine derivatives and evaluated their antitumor activity, revealing some compounds with mild to moderate activity against human breast adenocarcinoma El-Morsy et al., 2017.
Future Directions
The future research directions for this compound could involve further exploration of its potential biological activities, given the interest in similar compounds for their protein inhibitory properties . Additionally, more detailed studies could be conducted to fully elucidate its physical and chemical properties.
Mechanism of Action
Target of Action
Similar compounds with a pyrazolo[3,4-d]pyridazine scaffold have been reported to interact with various targets, including kinases .
Biochemical Pathways
Compounds with similar structures have been reported to exhibit various biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities . These activities suggest that the compound could affect multiple biochemical pathways.
Result of Action
Based on the biological activities of similar compounds, it could potentially have antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory effects .
properties
IUPAC Name |
2-[1-(3,4-dimethylphenyl)-4-methylpyrazolo[3,4-d]pyridazin-7-yl]sulfanyl-N-methyl-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N5OS/c1-15-10-11-19(12-16(15)2)28-22-20(13-24-28)17(3)25-26-23(22)30-14-21(29)27(4)18-8-6-5-7-9-18/h5-13H,14H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHFDOLNADHJRSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C3=C(N=NC(=C3C=N2)C)SCC(=O)N(C)C4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.